Cas no 1407183-68-9 (3-(4-(9H -Carbazol-9-yl)phenyl)-9-(4,6-diphenyl-1,3,5-triazin-2-yl)-9H -carbazole)

• Product Name: 3-(4-(9H -Carbazol-9-yl)phenyl)-9-(4,6-diphenyl-1,3,5-triazin-2-yl)-9H -carbazole
• CAS No: 1407183-68-9
• MF: C₄₅H₂₉N₅
• MW: 639.745269536972
• CID: 4594730
• PubChem ID: 90070986
• Update Time: 2025-05-25

3-(4-(9H -Carbazol-9-yl)phenyl)-9-(4,6-diphenyl-1,3,5-triazin-2-yl)-9H -carbazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-(9H -Carbazol-9-yl)phenyl)-9-(4,6-diphenyl-1,3,5-triazin-2-yl)-9H -carbazole
• CPCBPTz
• BS-53674
• 3-[4-(9H-carbazol-9-yl)phenyl]-9-(4,6-diphenyl-1,3,5-triazin-2-yl)-9H-carbazole
• 3-(4-(9H-Carbazol-9-yl)phenyl)-9-(4,6-diphenyl-1,3,5-triazin-2-yl)-9H-carbazole
• 1407183-68-9
• SCHEMBL15606720

• Inchi： 1S/C45H29N5/c1-3-13-31(14-4-1)43-46-44(32-15-5-2-6-16-32)48-45(47-43)50-41-22-12-9-19-37(41)38-29-33(25-28-42(38)50)30-23-26-34(27-24-30)49-39-20-10-7-17-35(39)36-18-8-11-21-40(36)49/h1-29H
• InChI Key： VSGFICJEIWBKHJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C3=CC=CC=C3)=NC(C3=CC=CC=C3)=N2)C2=C(C=CC=C2)C2=C1C=CC(C1=CC=C(N3C4=C(C=CC=C4)C4=C3C=CC=C4)C=C1)=C2

Computed Properties

• Exact Mass: 639.24229595g/mol
• Monoisotopic Mass: 639.24229595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 50
• Rotatable Bond Count: 5
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 3-(4-(9H -Carbazol-9-yl)phenyl)-9-(4,6-diphenyl-1,3,5-triazin-2-yl)-9H -carbazole

Recent Advances in the Study of 3-(4-(9H-Carbazol-9-yl)phenyl)-9-(4,6-diphenyl-1,3,5-triazin-2-yl)-9H-carbazole (CAS: 1407183-68-9)

In recent years, the compound 3-(4-(9H-Carbazol-9-yl)phenyl)-9-(4,6-diphenyl-1,3,5-triazin-2-yl)-9H-carbazole (CAS: 1407183-68-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its carbazole and triazine moieties, has demonstrated promising potential in various applications, including organic light-emitting diodes (OLEDs), photodynamic therapy, and as a key intermediate in the synthesis of novel bioactive compounds. The unique electronic and photophysical properties of this compound make it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's efficacy in these applications. For instance, research published in the Journal of Materials Chemistry C highlights its role as a high-performance host material in phosphorescent OLEDs, owing to its high triplet energy and excellent thermal stability. Additionally, investigations in the field of photodynamic therapy have explored its ability to generate reactive oxygen species (ROS) upon photoexcitation, which could be harnessed for targeted cancer treatment.

The synthesis and optimization of 3-(4-(9H-Carbazol-9-yl)phenyl)-9-(4,6-diphenyl-1,3,5-triazin-2-yl)-9H-carbazole have also been a focal point of recent research. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These improvements are critical for scaling up production for industrial and clinical applications.

Furthermore, computational studies utilizing density functional theory (DFT) have provided insights into the electronic structure and excited-state dynamics of the compound. These theoretical investigations complement experimental findings and offer a deeper understanding of its photophysical behavior, which is essential for tailoring its properties for specific applications.

In the pharmaceutical domain, preliminary studies suggest that derivatives of this compound may exhibit antimicrobial and anti-inflammatory activities. While these findings are still in the early stages, they open new avenues for drug development. However, further in vitro and in vivo studies are required to validate these potential therapeutic benefits.

In conclusion, 3-(4-(9H-Carbazol-9-yl)phenyl)-9-(4,6-diphenyl-1,3,5-triazin-2-yl)-9H-carbazole represents a versatile and highly promising compound with wide-ranging applications in materials science and medicine. Ongoing research continues to uncover its full potential, and future studies are expected to further expand its utility in these fields.